2-((4-Methoxyphenyl)sulfonyl)-1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-methoxyphenyl)sulfonyl-1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H20N4O6S2/c1-30-15-3-5-16(6-4-15)32(28,29)13-19(25)22-8-10-23(11-9-22)20-21-17-7-2-14(24(26)27)12-18(17)31-20/h2-7,12H,8-11,13H2,1H3
• InChI Key: ONHPIBPIOZJGDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H20N4O6S2
• Molecular Weight: 476.5 g/mol

Description

2-((4-Methoxyphenyl)sulfonyl)-1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H20N4O6S2 and its molecular weight is 476.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Reactions

The compound 2-((4-Methoxyphenyl)sulfonyl)-1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone and its derivatives have been synthesized through various chemical reactions. A study detailed the synthesis of related compounds by reacting 4-chloroaniline with 1-(4-hydroxyphenyl)-ethanone, followed by condensation with 4-nitrotoluene-2-sulfonyl chloride to give specific sulphonamide derivatives. These derivatives were further reacted with various substituted aldehydes to give chalcone derivatives, and then with 2-aminobenzenethiol to produce benzothiazole derivatives, which have been studied for their antimicrobial activity against different bacterial species (Patel, Nimavat, Vyas, & Patel, 2011).

Antimicrobial Properties

Various derivatives of the compound have been synthesized and studied for their antimicrobial properties. For instance, pyridine derivatives containing substituted benzothiazolylamino-sulfonyl groups have shown considerable antibacterial activity (Patel & Agravat, 2009). Similarly, thiadiazol-sulfonyl piperazine derivatives have been synthesized and shown to exhibit antibacterial activities (Qi, 2014).

Crystal Structure and Computational Studies

The crystal structures of certain derivatives, like oxadiazol-piperazine derivatives, have been determined through X-ray diffraction studies. Computational studies, such as density functional theory (DFT) calculations, have been employed to understand the reactive sites and nature of the molecules, revealing intermolecular hydrogen bonds and interactions contributing to crystal packing (Kumara et al., 2017).